Cas no 89210-89-9 (Phenol, 4-(2-bromoethoxy)-, acetate)
89210-89-9 structure
Product Name:Phenol, 4-(2-bromoethoxy)-, acetate
CAS No:89210-89-9
MF:C10H13BrO4
MW:277.111822843552
CID:608659
PubChem ID:71322745
Update Time:2025-04-19
Phenol, 4-(2-bromoethoxy)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(2-bromoethoxy)-, acetate
- acetic acid,4-(2-bromoethoxy)phenol
- 89210-89-9
- Acetic acid--4-(2-bromoethoxy)phenol (1/1)
- DTXSID60752396
-
- Inchi: 1S/C8H9BrO2.C2H4O2/c9-5-6-11-8-3-1-7(10)2-4-8;1-2(3)4/h1-4,10H,5-6H2;1H3,(H,3,4)
- InChI Key: PGUCLAHKRDTGDM-UHFFFAOYSA-N
- SMILES: BrCCOC1C=CC(=CC=1)O.OC(C)=O
Computed Properties
- Exact Mass: 275.99972g/mol
- Monoisotopic Mass: 275.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
Phenol, 4-(2-bromoethoxy)-, acetate Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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